Cas no 3469-06-5 (Benzocyclobuten-1(2h)-one)

Benzocyclobuten-1(2h)-one structure

Product name:Benzocyclobuten-1(2h)-one

CAS No:3469-06-5

MF:C₈H₆O

MW:118.1326

MDL:MFCD01652340

CID:44186

PubChem ID:137953

Benzocyclobuten-1(2h)-one Chemical and Physical Properties

Names and Identifiers

- Bicyclo[4.2.0]octa-1,3,5-trien-7-one
- Benzocyclobuten-1(2H)-one
- BENZOCYCLOBUTENONE
- 1-oxobenzocyclobutene
- AC-101
- benzocyclobutanone
- benzocyclobuten-1-one
- cyclobutabenzene-1-one
- XOGFXHMYHKGOGP-UHFFFAOYSA-N
- Bicyclo(4.2.0)octa-1,3,5-trien-7-one
- NSC146572
- Benzocyclobutene-1(2H)-one
- FCH833442
- Bicyclo[4.2.0]octa-1,5-trien-7-one
- ST2412677
- AX8105459
- 7-Oxobicyclo[4.2.0]octa-1,3,5-triene
- AM20040230
- W5628
- FT-0649078
- MFCD01652340
- SCHEMBL569873
- Bicyclo[4.2.0]octa-1 pound not3 pound not5-trien-7-one
- EN300-117794
- NSC-146572
- 1-OXOCYCLOBUTABENZENE
- 3469-06-5
- SY031738
- DTXSID90188240
- GZC3D3H6EB
- DS-1267
- UNII-GZC3D3H6EB
- CS-W022591
- NSC 146572
- AKOS004907543
- BICYCLO[4.2.0]OCTA-1(6),2,4-TRIEN-7-ONE
- Benzocyclobuten-1(2h)-one
- MDL： MFCD01652340
- Inchi： 1S/C8H6O/c9-8-5-6-3-1-2-4-7(6)8/h1-4H,5H2
- InChI Key： XOGFXHMYHKGOGP-UHFFFAOYSA-N
- SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]

Computed Properties

Exact Mass: 118.041865g/mol
Surface Charge: 0
XLogP3: 1.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 118.041865g/mol
Monoisotopic Mass: 118.041865g/mol
Topological Polar Surface Area: 17.1Å²
Heavy Atom Count: 9
Complexity: 140
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Density: 1.214
Boiling Point: 219.6℃ at 760 mmHg
Refractive Index: 1.615
PSA: 17.07000
LogP: 1.42540

Benzocyclobuten-1(2h)-one Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Benzocyclobuten-1(2h)-one Customs Data

HS CODE：3902200000
Customs Data：

China Customs Code:
2914299000

Overview:

2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Benzocyclobuten-1(2h)-one PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-117794-0.05g	bicyclo[4.2.0]octa-1,3,5-trien-7-one	3469-06-5	95%	0.05g	$55.0	2023-02-18
Apollo Scientific	OR906275-1g	Benzocyclobutenone	3469-06-5	96%	1g	£240.00	2025-02-20
TRC	B198298-50mg	Benzocyclobuten-1(2h)-one	3469-06-5		50mg	$ 50.00	2022-06-07
Enamine	EN300-117794-1.0g	bicyclo[4.2.0]octa-1,3,5-trien-7-one	3469-06-5	95%	1g	$0.0	2023-06-08
Fluorochem	079402-5g	Bicyclo[4.2.0]octa-1,3,5-trien-7-one	3469-06-5	95%	5g	￡433.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XX634-1g	Benzocyclobuten-1(2h)-one	3469-06-5	96%	1g	￥1231.0	2022-06-10
Enamine	EN300-117794-1000mg	bicyclo[4.2.0]octa-1,3,5-trien-7-one	3469-06-5	95.0%	1000mg	$235.0	2023-10-03
Enamine	EN300-117794-100mg	bicyclo[4.2.0]octa-1,3,5-trien-7-one	3469-06-5	95.0%	100mg	$82.0	2023-10-03
Aaron	AR00C7AS-1g	Benzocyclobutenone	3469-06-5	96%	1g	$85.00	2025-01-24
1PlusChem	1P00C72G-1g	Benzocyclobutenone	3469-06-5	95%	1g	$88.00	2025-02-26

Benzocyclobuten-1(2h)-one Production Method

Benzocyclobuten-1(2h)-one Related Literature

1. Preparation and ring fission of some benzocyclobuten-1(2H)-one derivatives

Joseph O. Amupitan,Frank Stansfield J. Chem. Soc. Perkin Trans. 1 1974 1949
2. Photochemical reactions. Part IV. Thermal generation of photoenols and their derivatives from disubstituted 1,2-dihydrobenzocyclobutenes

Barry J. Arnold,Peter G. Sammes,Timothy W. Wallace J. Chem. Soc. Perkin Trans. 1 1974 415
3. Photochemical reaction of 1-(o-methylphenyl)-2,2-dimethyl 1,3-diketones

Michikazu Yoshioka,Kaori Nishizawa,Masayuki Arai,Tadashi Hasegawa J. Chem. Soc. Perkin Trans. 1 1991 541
4. Benzocyclobutenone enolate: an anion with an antiaromatic resonance structure??

Katherine M. Broadus,Steven R. Kass J. Chem. Soc. Perkin Trans. 2 1999 2389
5. Catalytic enantioselective synthesis of benzocyclobutenols and cyclobutanols via a sequential reduction/C–H functionalization

Jun Chen,Zhan Shi,Chunyu Li,Ping Lu Chem. Sci. 2021 12 10598
6. Synthesis and applications of rhodacyclopentanones derived from C–C bond activation

Megan H. Shaw,John F. Bower Chem. Commun. 2016 52 10817
7. Photochemical reaction of o-alkylphenyl 1,3-diketones. a new method for the preparation of benzocyclobutenones

Michikazu Yoshioka,Masayuki Arai,Kaori Nishizawa,Tadashi Hasegawa J. Chem. Soc. Chem. Commun. 1990 374
8. Aryne-based strategy in the total synthesis of naturally occurring polycyclic compounds

Hiroshi Takikawa,Arata Nishii,Takahiro Sakai,Keisuke Suzuki Chem. Soc. Rev. 2018 47 8030
9. Preparation of benzocyclobutenones via the photochemical cyclization of 1-(ortho-alkylaryl)-2,2,4-trimethylpentane-1,3-diones

Michikazu Yoshioka,Shinobu Momose,Kaori Nishizawa,Tadashi Hasegawa J. Chem. Soc. Perkin Trans. 1 1992 499
10. Cyclobutane based “overbred intermediates” and their exploration in organic synthesis

Monosij Nandy,Swagata Das,Samik Nanda Org. Biomol. Chem. 2022 20 1582

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:3469-06-5)Benzocyclobuten-1(2h)-one

Purity:99%/99%

Quantity:5g/25g

Price ($):467.0/1524.0